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Compound of Interest

Compound Name: N-2-(Hydroxyethyl)-L-valine-d4

Cat. No.: B12390791

For researchers, scientists, and drug development professionals, the meticulous management
of laboratory chemicals extends to their proper disposal. This guide provides essential safety
and logistical information for the disposal of N-2-(Hydroxyethyl)-L-valine-d4, ensuring
compliance and safety in your laboratory operations.

Disclaimer: No specific Safety Data Sheet (SDS) for N-2-(Hydroxyethyl)-L-valine-d4 is readily
available. The following guidance is based on the safety information for the closely related,
non-deuterated compound, L-valine, which is generally not considered a hazardous
substance[1][2]. However, it is imperative to consult your institution's Environmental Health and
Safety (EHS) department and local regulations for a site-specific risk assessment and definitive
disposal protocols.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure all personnel are equipped with the
appropriate Personal Protective Equipment (PPE).

Recommended PPE:
o Chemical-resistant gloves (e.g., nitrile)
o Safety goggles or glasses

o Laboratory coat
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Handle the compound in a well-ventilated area to minimize the potential for inhalation. In the
event of a spill, prevent dust generation by gently sweeping the solid material into a designated

and labeled waste container.

Step-by-Step Disposal Protocol

The disposal of N-2-(Hydroxyethyl)-L-valine-d4 should align with your institution's guidelines
for non-hazardous chemical waste[3][4][5].

¢ Waste Identification and Collection:

o Collect waste N-2-(Hydroxyethyl)-L-valine-d4 in a clearly labeled, sealed, and
compatible container.

o Avoid mixing with other waste streams unless compatibility has been verified.
o Container Labeling:
o Label the waste container with the full chemical name: "N-2-(Hydroxyethyl)-L-valine-d4".
o Include the CAS number: 120398-50-7[6][7].
o Note the approximate quantity of the waste.
o Disposal of Small Quantities:

o For small residual amounts, disposal as general laboratory solid waste may be
permissible, pending institutional approval.

o Place the material in a designated container for non-hazardous or laboratory chemical
waste, as directed by your facility's waste management plan[8].

» Disposal of Large Quantities:

o For larger quantities, it is crucial to consult your institution's EHS department for specific
disposal instructions[8].
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o Incineration at a licensed hazardous waste facility is a common and effective disposal

method for many organic compounds and may be required[8].

o Disposal of Contaminated Materials:

o Any materials that have come into contact with N-2-(Hydroxyethyl)-L-valine-d4, such as

weighing paper, gloves, or pipette tips, should be collected in the same solid chemical

waste container[8].

Quantitative Data Summary

While no specific quantitative disposal limits for N-2-(Hydroxyethyl)-L-valine-d4 were found,

general guidelines for laboratory chemical waste can be informative. The following table

summarizes typical disposal considerations.

Parameter

Guideline

Citation

Regulatory Framework

Non-hazardous wastes may be
regulated under RCRA Subtitle

D, which governs solid waste.

[9]

Small Quantity Disposal

May be permissible in regular
trash if confirmed non-
hazardous by EHS.

[3]

Liquid Waste (if in solution)

Sewer disposal may be an
option for some non-
hazardous, water-soluble
chemicals, but requires prior
approval from EHS and
adherence to volume and

concentration limits.

[4]1[5]

Empty Containers

Must be "RCRA Empty" before
disposal in regular trash.
Containers that held acutely
hazardous materials require

triple rinsing.

[9]
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Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-2-
(Hydroxyethyl)-L-valine-d4.
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Disposal Workflow for N-2-(Hydroxyethyl)-L-valine-d4

E‘-barl: Have waste N-2-(Hydroxyethyl)-L-valine-d4 for msposaD

;

[Cunsult Safety Data Sheet (SDS) for specific disposal instrucﬁuns.j

SDS Available?

No specific SDS found. Proceed based on non-hazardous amino acid derivative guidelines

Follow specific instructions outined in the SDS

Consult Institutional Environmental Health & Safety (EHS) for guidance and to confirm classification.

EHS Classification

Classified as Non-Hazardous Waste Classified as Hazardous Waste

Collect in a labeled container for non-hazardous chemical waste. Follow institutional procedures. Collect in a labeled hazardous waste container. Follow allinstitutional and regulatory (RCRA) procedures for hazardous waste disposal.

End of Disposal Process

Click to download full resolution via product page

Caption: Disposal decision workflow for N-2-(Hydroxyethyl)-L-valine-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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